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Compound of Interest

Compound Name: Urease-IN-17

Cat. No.: B3026036 Get Quote

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Urease-IN-17, a urease inhibitor. Adherence to these procedures will

minimize risk and ensure the integrity of your research.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary personal protective equipment for handling

Urease-IN-17. This guidance is based on standard laboratory practices for handling enzyme

inhibitors and powdered chemical compounds.
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles or Face Shield

Must provide protection from

splashes and airborne

particles.[1][2][3]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[4] Always

check for tears or holes before

use.[4]

Body
Laboratory Coat or Chemical-

Resistant Suit

A lab coat is the minimum

requirement. For larger

quantities or potential for

significant exposure, a

chemical-resistant suit may be

necessary.

Respiratory Respirator

Use a NIOSH-approved

respirator, especially when

handling the powder form, to

avoid inhalation. Work should

be conducted in a well-

ventilated area or under a

fume hood.

Hazard and Precautionary Summary
Urease-IN-17, as a chemical compound for research, should be handled with care. While a

specific Safety Data Sheet (SDS) for Urease-IN-17 is not publicly available, the hazards

associated with similar compounds, such as urease, include:

Skin and eye irritation

Respiratory irritation

Potential for allergic reaction or asthma-like symptoms upon inhalation

Always wash hands thoroughly after handling the compound.
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Operational and Disposal Plans: A Step-by-Step
Guide
The following protocol outlines the safe handling of Urease-IN-17 from receipt to disposal.

Experimental Workflow for Safe Handling
Preparation and Planning:

Before handling, ensure you have read and understood this guide and any available safety

information.

Verify that all necessary PPE is available and in good condition.

Ensure that a chemical fume hood is operational and available for use.

Have a spill kit readily accessible.

Handling the Compound:

All weighing and preparation of Urease-IN-17 solutions should be conducted within a

chemical fume hood to minimize inhalation risk.

Avoid the formation of dust when handling the powdered form.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the compound.

Close the container tightly when not in use.

In Case of a Spill:

For small spills, sweep up the solid material, taking care not to create dust.

Place the spilled material into a sealed container for disposal.

Clean the spill area with an appropriate solvent and then wash with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal of Urease-IN-17 Waste:

All solid waste contaminated with Urease-IN-17 (e.g., gloves, weigh boats, paper towels)

should be placed in a sealed, clearly labeled hazardous waste container.

Aqueous solutions containing Urease-IN-17 should be collected in a designated

hazardous waste container. Do not pour down the drain unless explicitly permitted by your

institution's environmental health and safety office.

Dispose of all waste through an approved waste disposal contractor, following all local,

state, and federal regulations.

Visualizing the Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Urease-IN-17.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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